Cas no 919784-56-8 (Benzoic acid, 3-(cyclopentyloxy)-5-(phenylmethoxy)-, methyl ester)

• Product Name: Benzoic acid, 3-(cyclopentyloxy)-5-(phenylmethoxy)-, methyl ester
• CAS No: 919784-56-8
• MF: C₂₀H₂₂O₄
• MW: 326.386286258698
• CID: 761233
• PubChem ID: 53629659
• Update Time: 2025-04-19

Benzoic acid, 3-(cyclopentyloxy)-5-(phenylmethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(cyclopentyloxy)-5-(phenylmethoxy)-, methyl ester
• 3-Benzyloxy-5-cyclopentyloxy-benzoic acid methyl ester
• methyl 3-cyclopentyloxy-5-phenylmethoxybenzoate
• SCHEMBL1427650
• 919784-56-8
• DTXSID90705517
• Methyl 3-(benzyloxy)-5-(cyclopentyloxy)benzoate
• Methyl 3-(cyclopentyloxy)-5-[(phenylmethyl)oxy]benzoate
• ZECYILYXIMQXQJ-UHFFFAOYSA-N

• Inchi： 1S/C20H22O4/c1-22-20(21)16-11-18(23-14-15-7-3-2-4-8-15)13-19(12-16)24-17-9-5-6-10-17/h2-4,7-8,11-13,17H,5-6,9-10,14H2,1H3
• InChI Key： ZECYILYXIMQXQJ-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(=O)OC)C=C(C=1)OCC1C=CC=CC=1)C1CCCC1

Computed Properties

• Exact Mass: 326.15180918g/mol
• Monoisotopic Mass: 326.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 44.8Ų